Cas no 137521-81-4 (Ethyl 3-chloro-4-fluorobenzoate)

• Product Name: Ethyl 3-chloro-4-fluorobenzoate
• CAS No: 137521-81-4
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD06204341
• CID: 1032548
• PubChem ID: 17733353
• Update Time: 2025-07-31

Ethyl 3-chloro-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-fluorobenzoate
• ETHYL-3-CHLORO-4-FLUORO BENZOATE
• 3-chloro-4-fluoro-benzoic acid ethyl ester
• Benzoic acid,3-chloro-4-fluoro-,ethyl ester
• PC6017
• RARECHEM AL BI 0222
• Benzoic acid, 3-chloro-4-fluoro-, ethyl ester
• NYURFOITSAPYLU-UHFFFAOYSA-N
• SBB093004
• AS02968
• AK120791
• SY043369
• BC653645
• AB0031034
• X3357
• BB 0244802
• ST24046948
• 3-CHLORO-4-FLUOROBENZOIC ACID ETHYL ESTER
• 137521-81-4
• A886441
• MFCD06204341
• AMY6554
• CS-0097297
• PS-8179
• DTXSID50589911
• SCHEMBL1146528
• AKOS000299992
• Ethyl3-chloro-4-fluorobenzoate

• MDL： MFCD06204341
• Inchi： 1S/C9H8ClFO2/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2H2,1H3
• InChI Key： NYURFOITSAPYLU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)OCC)=C1)F

Computed Properties

• Exact Mass: 202.02000
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: No data available
• Density: 1.266±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 41-46°C
• Boiling Point: 255.4±20.0 ºC (760 Torr),
• Flash Point: 105.1±10.9 ºC,
• Refractive Index: 1.506
• Solubility: Almost insoluble (0.059 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.65580

Ethyl 3-chloro-4-fluorobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic Halides